3-methyl-6-phenyl-N-(pyridin-2-yl)imidazo[2,1-b]thiazole-2-carboxamide

• IUPAC Name: 3-methyl-6-phenyl-N-pyridin-2-ylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C18H14N4OS/c1-12-16(17(23)21-15-9-5-6-10-19-15)24-18-20-14(11-22(12)18)13-7-3-2-4-8-13/h2-11H,1H3,(H,19,21,23)
• InChI Key: HPSCEVXMSYHUMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)NC4=CC=CC=N4
• Molecular Formula: C18H14N4OS
• Molecular Weight: 334.4 g/mol

Description

This compound is a chemical substance that has been studied in various scientific research. It is characterized by its unique structure, which includes an imidazo[2,1-b]thiazole ring, a pyridin-2-yl group, and a carboxamide group.

Scientific Research Applications

Biologically Significant Optical Sensors

Compounds containing heteroatoms such as triazole, thiazole, pyridine, and imidazole derivatives have been extensively employed as recognition units for the synthesis of optical sensors due to their biological applications. Pyrimidine derivatives, sharing structural similarities with the compound of interest, have been highlighted for their utility as exquisite sensing materials, demonstrating significant biological and medicinal applications (Jindal & Kaur, 2021).

Pharmaceutical Applications

Synthetic compounds with tri- and tetra-substituted imidazole scaffolds, analogous to the core structure of 3-methyl-6-phenyl-N-(pyridin-2-yl)imidazo[2,1-b]thiazole-2-carboxamide, are known as selective inhibitors of the p38 mitogen-activated protein (MAP) kinase. These compounds are crucial in the design, synthesis, and activity studies of inhibitors aimed at reducing proinflammatory cytokine release, showcasing the therapeutic potential of such structures (Scior et al., 2011).

Antitumor Activity

Imidazole derivatives have been reviewed for their antitumor activities. Compounds including bis(2-chloroethyl)amino derivatives of imidazole and related structures have shown promise in preclinical testing stages for their potential in treating various tumors. This highlights the significant role of imidazole and its derivatives in the search for new antitumor drugs (Iradyan et al., 2009).

Antioxidant and Anti-inflammatory Agents

Research has been conducted on the synthesis of benzofused thiazole derivatives, including those structurally related to the compound of interest, for their potential as antioxidant and anti-inflammatory agents. These studies emphasize the design and development of therapeutic agents incorporating benzofused thiazole analogs, showcasing their diverse pharmacological activities and highlighting their potential in medicinal chemistry (Raut et al., 2020).